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Compound of Interest

1-Methyl-1H-indazole-3-carboxylic
Compound Name: d
aci

Cat. No.: B026222

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 1-Methyl-1H-indazole-3-
carboxylic acid, a key organic compound in the landscape of pharmaceutical development.
While direct biological activity of this molecule is not extensively documented, its significance
lies in its pivotal role as a synthetic intermediate for pharmacologically active molecules, most
notably the antiemetic drug Granisetron. This document will explore the chemical properties,
synthetic utility, and the biological activities of the compounds derived from it.

Core Compound Properties

1-Methyl-1H-indazole-3-carboxylic acid (CAS 50890-83-0) is a stable, white to off-white
crystalline powder.[1] Its fundamental chemical and physical characteristics are summarized
below.
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Property Value

Molecular Formula CoHsN20:2

Molecular Weight 176.17 g/mol [2]

Melting Point 213-218 °C[1]

Boiling Point 383.7 °C at 760 mmHg[1]
Density 1.35 g/cm3[1]

Role as a Pharmaceutical Intermediate

The primary application of 1-Methyl-1H-indazole-3-carboxylic acid is as a crucial
intermediate in the synthesis of Granisetron.[1] Granisetron is a potent and selective serotonin
5-HTs receptor antagonist used for the prevention and treatment of nausea and vomiting
induced by chemotherapy and radiotherapy.[1] This compound is also known in pharmaceutical
quality control as Granisetron Impurity D.[1][2]

The synthesis of Granisetron from 1-Methyl-1H-indazole-3-carboxylic acid is a multi-step
process. The following diagram illustrates a general synthetic pathway.
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1-Methyl-1H-indazole- Step 1 Activation 1-Methyl-1H-indazole- Step 2 Condensation with T
3-carboxylic acid (e.g., with SOCIz or similar) 3-carbonyl chloride N-(endo-9-methyl-9: i 3.1]nonan-3-yl)-1H-indazol i

1-Methyl-1H-indazole-
3-carboxylic acid

Key Pathway

Synthesis of Granisetron

Esterification (5-HT3 Antagonist)

Amide Coupling

Methyl 1-Methyl-1H-indazole-
3-carboxylate
(Cannabinoid Receptor Ligand)

Indazole-3-carboxamides
(Antimicrobial, etc.)
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Esterification
Dissolve Indazole-3-carboxylic acid
in Methanol

\ 4

[ Add catalytic H2SOa4 )

Evaporate Methanol

\ 4

Precipitate in Ice Water

\ 4

[Extract with Ethyl Acetate)

Methyl 1H-indazole-3-carboxylate

Hydrazinolysis

Dissolve Methyl Ester

in Ethanol

\ 4

Add Hydrazine Hydrate

\ 4

Reflux for 4h

\ 4

Evaporate Ethanol

1H-indazole-3-carbohydrazide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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